6-Acetyl-2-(4-(tert-butyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 6-acetyl-2-[(4-tert-butylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C21H25N3O3S/c1-12(25)24-10-9-15-16(11-24)28-20(17(15)18(22)26)23-19(27)13-5-7-14(8-6-13)21(2,3)4/h5-8H,9-11H2,1-4H3,(H2,22,26)(H,23,27)
• InChI Key: MRQGTXWZEZGJFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C21H25N3O3S
• Molecular Weight: 399.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. The exact synthesis would depend on the starting materials available and the desired route of synthesis. For example, the benzamido group could potentially be introduced via a reaction with benzoyl chloride.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the acetyl group could potentially undergo reactions typical of carbonyl compounds, such as nucleophilic addition or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarity of its functional groups, and its melting and boiling points would be influenced by the strength of the intermolecular forces present.

Scientific Research Applications

Synthesis and Chemical Properties

The chemical structure of 6-Acetyl-2-(4-(tert-butyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide and related compounds has been a subject of study due to their interesting properties and potential applications. Studies on the synthesis and characterization of similar compounds have provided insights into their chemical behavior and potential uses in material science and medicinal chemistry. For instance, research by Pietsch, Nieger, and Gütschow (2007) on N-Benzyltetrahydropyrido-anellated thiophene derivatives explores the synthesis and crystalline structures of related compounds, highlighting their potential in creating new materials with specific properties (Pietsch, Nieger, & Gütschow, 2007).

Antimicrobial Activity

Compounds with the tetrahydrothieno[2,3-c]pyridine moiety have been explored for their antimicrobial activities. Bakhite, Abdel-rahman, and Al-Taifi (2004) synthesized new pyrido[3′,2′:4,5]thieno[3,2-d] pyrimidine derivatives and tested them for antimicrobial efficacy, discovering that some derivatives showed promising results against various microbial strains (Bakhite, Abdel-rahman, & Al-Taifi, 2004).

Material Science Applications

Research into the synthesis and properties of polymers based on compounds with tert-butyl and pyridine moieties indicates their potential applications in material science. Hsiao, Yang, and Chen (2000) have developed new polyamides with flexible main-chain ether linkages and ortho-phenylene units derived from 4-tert-butylcatechol, showing that these materials possess high thermal stability and are readily soluble in various polar solvents, making them suitable for use in high-performance materials (Hsiao, Yang, & Chen, 2000).

Organic Synthesis and Reaction Mechanisms

Su et al. (2009) investigated microwave-promoted syntheses of pyridine carboxamides and tert-carboximides from a novel 6-acetylpyridine-2-carboxylic acid, demonstrating the utility of the compound in synthesizing a variety of organic molecules through efficient reaction pathways. This research sheds light on the versatility of similar compounds in facilitating organic synthesis (Su, Zhao, Zhang, & Qin, 2009).